5-Chloro-1-(4-chlorophenoxy)-3,3-dimethylpentan-2-one

• CAS No.: 87465-66-5
• Molecular Formula: C13H16Cl2O2
• Molecular Weight: 275.17 g/mol
• IUPAC Name: 5-chloro-1-(4-chlorophenoxy)-3,3-dimethylpentan-2-one
• InChI: InChI=1S/C13H16Cl2O2/c1-13(2,7-8-14)12(16)9-17-11-5-3-10(15)4-6-11/h3-6H,7-9H2,1-2H3
• InChI Key: DHXYCWNVDDBWET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCl)C(=O)COC1=CC=C(C=C1)Cl

Description

5-Chloro-1-(4-chlorophenoxy)-3,3-dimethylpentan-2-one is a useful research compound. Its molecular formula is C13H16Cl2O2 and its molecular weight is 275.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

92.5 g (0.72 mol) of 4-chlorophenol and 99.4 g (0.72 mol) of potassium carbonate in 500 ml of toluene are heated under reflux for 2 hours, the water of reaction distilling off azeotropically. The mixture is cooled to 40° C., and 110 g (0.6 mol) of 1,5-dichloro-3,3-dimethyl-pentan-2-one in 300 ml of toluene are added. The reaction mixture is heated at 100° C. for 5 hours, and is then cooled and filtered off under suction from the inorganic residue. The filtrate is washed with dilute sodium hydroxide solution and water, dried over sodium sulphate and evaporated down. 136.3 g (82.6% of theory) of crude 1-(4-chlorophenoxy)-5-chloro-3,3-dimethyl-pentan-2-one are obtained, and this product is directly reacted further. ##STR32##